Cas no 1427957-06-9 (N-(3-fluoro-4-methylphenyl)-1-(prop-2-yn-1-yl)piperidine-4-carboxamide)

• Product Name: N-(3-fluoro-4-methylphenyl)-1-(prop-2-yn-1-yl)piperidine-4-carboxamide
• CAS No: 1427957-06-9
• MF: C₁₆H₁₉FN₂O
• MW: 274.333267450333
• CID: 5455743
• PubChem ID: 71938115
• Update Time: 2025-06-11

N-(3-fluoro-4-methylphenyl)-1-(prop-2-yn-1-yl)piperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• AKOS034587645
• N-(3-Fluoro-4-methylphenyl)-1-prop-2-ynylpiperidine-4-carboxamide
• EN300-26623372
• N-(3-FLUORO-4-METHYLPHENYL)-1-(PROP-2-YN-1-YL)PIPERIDINE-4-CARBOXAMIDE
• Z787539052
• 1427957-06-9
• N-(3-Fluoro-4-methylphenyl)-1-(2-propyn-1-yl)-4-piperidinecarboxamide
• N-(3-fluoro-4-methylphenyl)-1-(prop-2-yn-1-yl)piperidine-4-carboxamide

• Inchi： 1S/C16H19FN2O/c1-3-8-19-9-6-13(7-10-19)16(20)18-14-5-4-12(2)15(17)11-14/h1,4-5,11,13H,6-10H2,2H3,(H,18,20)
• InChI Key： WNGGPWYKDCJOBQ-UHFFFAOYSA-N
• SMILES： N1(CC#C)CCC(C(NC2=CC=C(C)C(F)=C2)=O)CC1

Computed Properties

• Exact Mass: 274.14814140g/mol
• Monoisotopic Mass: 274.14814140g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 381
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• Density: 1.170±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 423.4±45.0 °C(Predicted)
• pka: 13.80±0.70(Predicted)

Additional information on N-(3-fluoro-4-methylphenyl)-1-(prop-2-yn-1-yl)piperidine-4-carboxamide

Research Brief on N-(3-fluoro-4-methylphenyl)-1-(prop-2-yn-1-yl)piperidine-4-carboxamide (CAS: 1427957-06-9)

N-(3-fluoro-4-methylphenyl)-1-(prop-2-yn-1-yl)piperidine-4-carboxamide (CAS: 1427957-06-9) is a novel small molecule compound that has recently garnered attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique piperidine carboxamide scaffold and propargyl functional group, has shown promising potential in various therapeutic applications, particularly in the modulation of neurological and oncological targets. Recent studies have focused on its synthesis, pharmacological properties, and mechanism of action, positioning it as a candidate for further drug development.

The synthesis of N-(3-fluoro-4-methylphenyl)-1-(prop-2-yn-1-yl)piperidine-4-carboxamide involves a multi-step process, starting with the functionalization of piperidine-4-carboxylic acid derivatives. The introduction of the propargyl group at the piperidine nitrogen and subsequent coupling with 3-fluoro-4-methylaniline are critical steps that ensure the compound's structural integrity and biological activity. Recent advancements in synthetic methodologies have improved the yield and purity of this compound, facilitating its use in preclinical studies.

Pharmacological evaluations of N-(3-fluoro-4-methylphenyl)-1-(prop-2-yn-1-yl)piperidine-4-carboxamide have revealed its affinity for specific receptor targets, including sigma receptors and certain kinase enzymes. In vitro studies demonstrate its ability to modulate cellular signaling pathways associated with neurodegeneration and cancer progression. For instance, the compound has shown neuroprotective effects in models of Parkinson's disease by inhibiting oxidative stress and apoptosis. Additionally, its antiproliferative activity against certain cancer cell lines suggests potential applications in oncology.

Recent in vivo studies have further elucidated the compound's pharmacokinetic profile, including its absorption, distribution, metabolism, and excretion (ADME) properties. The compound exhibits favorable blood-brain barrier penetration, making it suitable for targeting central nervous system disorders. However, challenges such as metabolic stability and potential off-target effects require further optimization. Structural analogs and prodrug strategies are currently being explored to enhance its therapeutic index.

The mechanism of action of N-(3-fluoro-4-methylphenyl)-1-(prop-2-yn-1-yl)piperidine-4-carboxamide is believed to involve the modulation of intracellular calcium levels and the inhibition of key enzymes involved in disease pathogenesis. Molecular docking studies have provided insights into its binding interactions with target proteins, supporting its potential as a lead compound for drug discovery. Collaborative research efforts are underway to validate these findings in clinical settings.

In conclusion, N-(3-fluoro-4-methylphenyl)-1-(prop-2-yn-1-yl)piperidine-4-carboxamide represents a promising candidate for the development of novel therapeutics in neurology and oncology. Its unique chemical structure and multifaceted biological activities warrant further investigation. Future research should focus on optimizing its pharmacological properties, exploring its therapeutic potential in additional disease models, and advancing it through preclinical and clinical trials. This compound exemplifies the intersection of chemical innovation and biological relevance in modern drug discovery.